Cas no 778599-56-7 (Benzene, 1-bromo-2,4-dimethoxy-5-nitro-)

• Product Name: Benzene, 1-bromo-2,4-dimethoxy-5-nitro-
• CAS No: 778599-56-7
• MF: C₈H₈BrNO₄
• MW: 262.057421684265
• CID: 1789510
• PubChem ID: 18543610
• Update Time: 2025-04-21

Benzene, 1-bromo-2,4-dimethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2,4-dimethoxy-5-nitro-
• 1-bromo-2,4-dimethoxy-5-nitrobenzene
• 1-bromo-2,4dimethoxy-5-nitro-benzene
• 778599-56-7
• DB-337126
• XJAUKWKZKRKWBD-UHFFFAOYSA-N
• 1-bromo-2,4-bis(methyloxy)-5-nitrobenzene
• 1-bromo-2,4-dimethoxy-5-nitro-benzene
• SCHEMBL4103425

• Inchi： 1S/C8H8BrNO4/c1-13-7-4-8(14-2)6(10(11)12)3-5(7)9/h3-4H,1-2H3
• InChI Key： XJAUKWKZKRKWBD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.96364
• Monoisotopic Mass: 260.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6